5-Ethynylpyridin-2-amine
Overview
Description
5-Ethynylpyridin-2-amine, also known as 5-ethynyl-2-aminopyridine or 5-Ethynyl-2-pyridinamine, is a chemical compound with the molecular formula C7H6N2 . It has a molecular weight of 118.14 g/mol .
Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Synthesis of Pyridylacetylenic Amines
5-Ethynylpyridin-2-amine and its derivatives are used in the synthesis of N-oxides of pyridylacetylenic amines. The study by Ikramov et al. (2021) explored this process, investigating the effects of solvents, catalysts, and reaction time on product yield, with structures confirmed using IR and PMR spectroscopy.
Formation of Tetrahydropyridines
In the context of organic synthesis, this compound is used to form 2,3,4,5-tetrahydropyridines under the catalytic action of gold(III) salts. This synthesis approach has implications for creating certain venom components in ants, as noted by Fukuda & Utimoto (1987).
Amination of Polyhalopyridines
In another application, Ji, Li, & Bunnelle (2003) demonstrated the selective amination of polyhalopyridines using a palladium-Xantphos complex. This process predominantly yields 5-amino-2-chloropyridine, showing its utility in specialized chemical synthesis.
Dihydrofolate Reductase Inhibitors
This compound derivatives have been explored for their potential as dihydrofolate reductase (DHFR) inhibitors. Wyss et al. (2003) designed 2,4-diaminopyrimidines bearing these residues for high-throughput synthesis and screening, leading to the identification of various classes of DHFR inhibitors.
Formation of Heterocyclic Aromatic Amines
The compound also plays a role in the formation of heterocyclic aromatic amines like PhIP, which are found in cooked food. Zöchling & Murkovic (2002) identified important intermediates in the reaction mechanism for forming PhIP, providing insights into food chemistry and safety.
Synthesis of Tetramic Acid Derivatives
This compound is also used in the synthesis of 4-amino derivatives of tetramic acid. Liu et al. (2014) explored this for potential bioactivities, revealing herbicidal, fungicidal, insecticidal, and antitumor activities of these compounds.
Theranostic Nanoplatforms
In the field of nanotechnology, this compound derivatives have been utilized in developing theranostic nanoplatforms. Fan et al. (2019) reported on poly(amidoamine) dendrimer-coordinated copper(II) complexes for enhanced magnetic resonance imaging and chemotherapy of tumors.
Soil Nitrification Inhibition
This compound has also been evaluated as a soil nitrification inhibitor. McCarty & Bremner (1990) compared its efficacy with other compounds, showing its potential in improving fertilizer efficiency by retarding nitrification.
Safety and Hazards
Mechanism of Action
Target of Action
This compound is primarily used for research and development purposes
Mode of Action
Amines can act as ligands, binding to receptors and triggering a response . The specific interactions of 5-Ethynylpyridin-2-amine with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
It’s worth noting that amines, including pyrimidines, play crucial roles in various biochemical pathways, including nucleotide synthesis
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound . Future research should focus on these aspects to understand how this compound behaves in the body.
Result of Action
As an amine, it may have various effects depending on its specific targets and interactions
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially affect its action . Future studies should consider these factors to provide a comprehensive understanding of this compound’s behavior in different environments.
Biochemical Analysis
Biochemical Properties
5-Ethynylpyridin-2-amine plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes involved in nucleotide excision repair, a crucial DNA repair mechanism. For instance, this compound can act as a substrate for excision repair when incorporated into DNA, leading to its removal by repair enzymes . This interaction highlights the compound’s potential in studying DNA repair pathways and its implications in genomic stability.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, when incorporated into DNA, this compound can induce cellular toxicity, leading to cell death . This effect is particularly notable in rapidly dividing cells, making it a potential candidate for cancer research. Additionally, the compound’s ability to cross the blood-brain barrier suggests its potential use in treating brain cancers .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can be incorporated into DNA, where it is recognized as damage by nucleotide excision repair enzymes . This recognition triggers a repair response, leading to the excision of the compound from the DNA strand. The continuous cycle of incorporation and excision can result in a futile repair process, ultimately causing cell death. This mechanism underscores the compound’s potential as a tool for studying DNA repair and its therapeutic applications in cancer treatment.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under specific storage conditions, such as keeping it in a dark place and under an inert atmosphere at 2-8°C . Long-term exposure to the compound can lead to sustained cellular toxicity, particularly in cells with high replication rates .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal toxicity, while higher doses can lead to significant adverse effects. For instance, high doses of this compound can induce severe cellular toxicity and cell death, particularly in rapidly dividing tissues . These dosage-dependent effects highlight the importance of careful dosage optimization in therapeutic applications.
Metabolic Pathways
This compound is involved in specific metabolic pathways, interacting with enzymes and cofactors that facilitate its incorporation into DNA. The compound’s metabolism is closely linked to nucleotide excision repair pathways, where it is recognized and excised by repair enzymes . This interaction affects metabolic flux and can influence the levels of metabolites involved in DNA synthesis and repair.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound’s ability to cross the blood-brain barrier suggests that it can be distributed to the brain, making it a potential candidate for treating brain cancers . Additionally, its distribution within cells can affect its localization and accumulation, influencing its overall cellular effects.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound is primarily localized in the nucleus, where it can be incorporated into DNA . This localization is facilitated by its structural properties, allowing it to interact with nuclear proteins and enzymes involved in DNA repair. The presence of targeting signals or post-translational modifications may further direct the compound to specific nuclear compartments, enhancing its efficacy in DNA repair studies.
Properties
IUPAC Name |
5-ethynylpyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2/c1-2-6-3-4-7(8)9-5-6/h1,3-5H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVGIVKMNLUTRPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CN=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60620708 | |
Record name | 5-Ethynylpyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60620708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82454-61-3 | |
Record name | 5-Ethynylpyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60620708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Ethynyl-pyridin-2-ylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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